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Compound of Interest

Compound Name: Methyl methoxyacetate

Cat. No.: B147135

For researchers, scientists, and professionals in drug development, the selection of appropriate
solvents and reagents is a critical decision that impacts reaction efficiency, product purity,
safety, and environmental footprint. This guide provides a detailed comparison of two such
chemicals: methyl methoxyacetate (MMA) and dimethyl carbonate (DMC), offering insights
into their performance in specific applications, supported by available data.

Executive Summary

Dimethyl carbonate (DMC) emerges as a versatile and environmentally benign compound,
increasingly favored as a green alternative to traditional toxic reagents in pharmaceutical
synthesis.[1] Its utility as a methylating and carbonylating agent, coupled with its favorable
safety profile, positions it as a strong candidate for sustainable chemistry initiatives.[2] Methyl
methoxyacetate (MMA), while also utilized as an intermediate in the synthesis of
pharmaceuticals and other chemicals, is less documented in direct comparative studies against
DMC. This guide synthesizes available data to draw a comparative picture of their properties
and applications.

Physicochemical Properties: A Head-to-Head
Comparison

A fundamental understanding of the physicochemical properties of MMA and DMC is essential
for their effective application. The following table summarizes key data points for both

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b147135?utm_src=pdf-interest
https://www.benchchem.com/product/b147135?utm_src=pdf-body
https://portal.research.lu.se/en/publications/dimethyl-carbonate-as-a-green-chemical/
https://www.nbinno.com/article/other-organic-chemicals/dimethyl-carbonate-pharmaceutical-synthesis-safer-approach-te
https://www.benchchem.com/product/b147135?utm_src=pdf-body
https://www.benchchem.com/product/b147135?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

compounds.

Methyl Methoxyacetate .
Property Dimethyl Carbonate (DMC)

(MMA)
CAS Number 6290-49-9 616-38-6
Molecular Formula C4H803 C3H603
Molecular Weight 104.10 g/mol 90.08 g/mol

o Clear, colorless liquid with a
Appearance Clear, colorless liquid
pleasant odor
Boiling Point 129-130 °C 90 °C
Melting Point Not available 2-4°C
Flash Point 35 °C (closed cup) 18 °C (closed cup)
Density 1.051 g/mL at 25 °C 1.069 g/mL at 25 °C
. Partially soluble (approx. 139

Solubility in Water Very soluble

glL)

9.466 mmHg @ 25 °C
Vapor Pressure . 55.36 mmHg @ 25 °C
(estimated)

Performance in Key Applications

While direct, side-by-side experimental comparisons in a wide range of applications are not
extensively available in published literature, we can infer performance characteristics based on
their known uses and properties.

As a Solvent

Both MMA and DMC are effective solvents for a variety of organic compounds. DMC is noted
for its good solvency for many organic compounds, making it a useful reaction medium.[2] Its
solubility profile is similar to common glycol ethers.[3] MMA also exhibits excellent solvency for
a wide range of resins, coatings, and polymers. The choice between the two as a solvent would
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depend on the specific solubility requirements of the reactants and the desired reaction
temperature, given their different boiling points.

In Chemical Synthesis

Dimethyl Carbonate (DMC): A Green Reagent

DMC has gained significant traction as a green methylating and carbonylating agent, offering a
safer alternative to highly toxic reagents like dimethyl sulfate and phosgene.[2] Its lower toxicity
is a significant advantage in large-scale pharmaceutical manufacturing.[2] DMC is used as a
building block for specific active pharmaceutical ingredients (APIs), including certain anti-
infectives and anti-inflammatories.[2] For instance, it is used in the synthesis of the antibiotic
ciprofloxacin.

Methyl Methoxyacetate (MMA): A Versatile Intermediate

MMA is primarily used as an intermediate in the synthesis of various compounds, including
pharmaceuticals, pesticides, and dyes. A notable application is its use in the preparation of
Vitamin B6.

The following dot diagram illustrates a generalized workflow for solvent and reagent selection
in pharmaceutical synthesis, a process where both MMA and DMC could be considered based
on the specific reaction requirements.
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Phase 1: Initial Screening

Define Reaction
(Type, Scale, Desired Product)

:

Identify Potential Solvents/Reagents
(e.g., MMA, DMC, others)

Physicochemical Property Screen
(Boiling Point, Solubility, etc.)

Phase 2: Perform

ance & Safety Evaluation

y
[ Laboratory Experiments]

(Small-scale trials)

Evaluate Performance Metrics
(Yield, Purity, Reaction Time)

:

Safety & Toxicity Assessment
(Review MSDS, literature)

Phase 3: Green Chemi

stry & Final Selection

Calculate Green Chemistry Metrics
(Atom Economy, E-Factor)

l

[ Cost & Availability Analysis ]

Final Solvent/Reagent Selection
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Traditional Synthesis Route

High Environmental

Hazardous Reagents
(e.g., Phosgene, Dimethyl Sulfate)

Toxic/Corrosive Byproducts
(e.g., Inorganic Salts)

Green Synthesis Route with DMC

Benign Byproducts
(e.g., Methanol, CO2)

Dimethyl Carbonate (DMC)

Methyl Methoxyacetate (MMA)

Properties:
- High Boiling Point (129-130°C)
- Good Solvency
- Reactive Intermediate

Applications:
- Synthesis Intermediate (e.g., Vitamin B6)
- Solvent for high-temp reactions
- Pesticide & Dye synthesis

Dimethyl Carbonate (DMC)

Properties:
- 'Green' Reagent
- Low Toxicity
- Good Solvency
- Methylating/Carbonylating Agent

:

Applications:
- Green Pharmaceutical Synthesis (e.g., Ciprofloxacin)
- Replacement for toxic reagents
- Solvent in various reactions
- Electrolyte in batteries

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved.

5/6 Tech Support


https://www.benchchem.com/product/b147135?utm_src=pdf-body-img
https://www.benchchem.com/product/b147135?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

References

1. portal.research.lu.se [portal.research.lu.se]

2. nbinno.com [nbinno.com]

3. Dimethyl carbonate - Wikipedia [en.wikipedia.org]

« To cite this document: BenchChem. [A Comparative Guide: Methyl Methoxyacetate vs.
Dimethyl Carbonate in Pharmaceutical and Research Applications]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b147135#performance-of-
methyl-methoxyacetate-versus-dimethyl-carbonate-in-specific-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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